Cas no 1903832-65-4 (trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester)

• Product Name: trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester
• CAS No: 1903832-65-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD31693537
• CID: 4776470
• Update Time: 2026-02-26

trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester
• SB34705

• MDL： MFCD31693537
• Inchi： 1S/C7H13NO3/c1-10-7(9)5-4-11-3-2-6(5)8/h5-6H,2-4,8H2,1H3/t5-,6-/m1/s1
• InChI Key： PLVOQXPMPPTFRW-PHDIDXHHSA-N
• SMILES： O1CC[C@H]([C@H](C(=O)OC)C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: -0.3
• Topological Polar Surface Area: 61.6

Additional information on trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester

Introduction to trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester (CAS No. 1903832-65-4)

trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1903832-65-4, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecule's structure, featuring a tetrahydropyran ring with an amino group at the 4-position and a carboxylic acid methyl ester at the 3-position, makes it a versatile intermediate in organic synthesis.

The< strong>tetrahydropyran scaffold is a common motif in natural products and pharmaceuticals, known for its stability and ability to participate in various chemical reactions. The presence of the< strong>amino group introduces basicity and reactivity, allowing for further functionalization, while the< strong>carboxylic acid methyl ester moiety provides both acidic properties and a site for esterification reactions. These features make the compound valuable in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

In recent years, there has been growing interest in the use of< strong>trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester as a building block in medicinal chemistry. Its structural framework is reminiscent of several pharmacologically active agents, suggesting that it could serve as a precursor for novel therapeutic compounds. For instance, researchers have explored its potential in the synthesis of protease inhibitors, which are crucial in treating diseases such as cancer and HIV/AIDS. The< strong>tetrahydropyran ring's ability to mimic natural product structures makes it an attractive candidate for designing molecules that can interact with biological targets.

The< strong>CAS number 1903832-65-4 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This standardized nomenclature is essential for researchers to locate and reference specific chemical entities reliably. The compound's properties have been extensively studied in vitro, revealing its utility as a chiral building block and a precursor for enantiomerically pure compounds. Such purity is often critical in pharmaceuticals, where the biological activity of a drug can be highly dependent on its stereochemistry.

Recent advancements in synthetic methodologies have further enhanced the appeal of< strong>trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester. Techniques such as asymmetric catalysis and flow chemistry have enabled more efficient and scalable production of this compound. These innovations have not only improved accessibility but also reduced costs, making it more feasible for pharmaceutical companies to incorporate it into their drug discovery programs. The ability to produce high-quality< strong>tetrahydropyran derivatives on an industrial scale is a significant step forward in modern drug development.

The compound's role in peptidomimetics has also been highlighted in recent research. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The< strong.amino-tetrahydro-pyran-3-carboxylic acid methyl ester scaffold can be used to create non-peptide analogs that bind to peptide receptors without triggering immune responses or other side effects associated with peptides. This approach has been particularly successful in developing treatments for neurological disorders and cardiovascular diseases.

In addition to its applications in drug development, has found utility in materials science. Its ability to form stable complexes with other molecules makes it valuable for creating novel polymers and coatings with enhanced properties. These materials could potentially be used in electronics, aerospace, and other high-tech industries where performance and durability are paramount.

The future prospects of< strong-trans-4-Amino-tetrahydro-pyran-3-carboxylic acid methyl ester appear promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to innovative solutions across multiple disciplines. Its versatility as an intermediate ensures that it will remain a cornerstone of synthetic chemistry for years to come.